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Compound of Interest

Compound Name: Tralomethrin

Cat. No.: B1683215 Get Quote

Introduction
Tralomethrin is a synthetic pyrethroid insecticide, an organobromine compound, and a nitrile

ester.[1] It is characterized by its potent insecticidal properties, functioning as a neurotoxin that

targets the voltage-gated sodium channels of insects.[2] This guide provides a comprehensive

overview of the chemical and physical properties of Tralomethrin, its toxicological profile,

mechanism of action, and relevant experimental methodologies for its analysis. The information

is intended for researchers, scientists, and professionals in drug development and pesticide

science.

Chemical and Physical Properties
Tralomethrin is a yellow-orange to beige, resinous solid at room temperature.[1] It is a

complex molecule with multiple stereocenters, leading to the existence of various

stereoisomers.[3] A summary of its key chemical and physical properties is presented in the

table below.
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Property Value Source(s)

Molecular Formula C₂₂H₁₉Br₄NO₃ [1]

Molecular Weight 665.01 g/mol [4][5]

CAS Number 66841-25-6 [1]

Appearance Yellow-orange to beige solid [1]

Melting Point 138-148 °C [1]

Boiling Point 594 °C (decomposes) [2]

Density 1.70 g/cm³ at 20 °C [2]

Vapor Pressure 3.6 x 10⁻¹¹ mm Hg at 25 °C [1]

Water Solubility 0.8 mg/L [1]

Solubility in Organic Solvents

>1000 g/L in acetone,

dichloromethane, toluene,

xylene

[1]

Octanol-Water Partition

Coefficient (log Kow)
Approximately 5 at 25 °C [1]

Stability

Stable under recommended

storage; labile to base; acidic

media reduce hydrolysis.

Decomposes in sunlight.

[1]

Toxicological Profile
Tralomethrin exhibits toxicity through oral, dermal, and inhalation routes of exposure. It is

classified as a neurotoxin.[1] The following table summarizes the acute toxicity data for

Tralomethrin.
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Toxicity Metric Species Value Source(s)

Acute Oral LD₅₀ Rat (male) 99 - 1250 mg/kg [1][3][6]

Acute Oral LD₅₀ Rat (female) 1070 mg/kg [1]

Acute Dermal LD₅₀ Rabbit >2000 mg/kg [3][6]

Acute Inhalation LC₅₀

(4h)
Rat 0.286 - 0.4 mg/L [1][3][6]

Aquatic Toxicity

(Acute LC₅₀)
Daphnia magna 0.15 µg/L [1]

Aquatic Toxicity

(Acute LC₅₀)
Freshwater Fish 0.4225 µg/L [7]

Honey Bee Acute

Contact LD₅₀
Apis mellifera 0.129 µ g/bee [8]

Mechanism of Action
The primary mechanism of action of Tralomethrin involves the disruption of nerve function by

modifying the gating kinetics of voltage-gated sodium channels.[2] Pyrethroids bind to the

sodium channel, prolonging the open state of the channel and leading to a persistent influx of

sodium ions.[1][2] This sustained depolarization results in hyperexcitability of the nerve, leading

to tremors, paralysis, and ultimately, the death of the insect.[4] While it has been suggested

that the toxic effects of Tralomethrin are due to its conversion to deltamethrin, studies have

shown that Tralomethrin is intrinsically active and modifies sodium channel kinetics differently

than deltamethrin.[1][2]
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Mechanism of action of Tralomethrin on a neuron.

Degradation of Tralomethrin
Tralomethrin is known to degrade into the related pyrethroid, deltamethrin, through a process

of debromination.[9][10] This conversion can occur under various conditions, including

exposure to sunlight and within biological systems.[11] The transformation is also notably

observed in the heated injector port of a gas chromatograph, which has implications for its

analytical determination.[9][10]
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Degradation of Tralomethrin to Deltamethrin.

Experimental Protocols
The analysis of Tralomethrin in various matrices such as food, water, and soil is crucial for

regulatory and research purposes.[9][12][13] The primary analytical techniques employed are

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[9][10][12]

Challenges in Gas Chromatographic Analysis
A significant challenge in the analysis of Tralomethrin is its thermal instability.[4] When

subjected to the high temperatures of a GC injector port, Tralomethrin readily undergoes

debromination to form deltamethrin.[9][10] This transformation makes it impossible to

distinguish between the two compounds using conventional GC methods, as both will produce

a peak corresponding to deltamethrin.[9]

Recommended Analytical Approach: High-Performance
Liquid Chromatography
HPLC is the preferred method for the specific determination and quantification of Tralomethrin,

as it allows for the separation of Tralomethrin from deltamethrin and other related compounds

at ambient temperatures.[9][12][13]

A general experimental workflow for the analysis of Tralomethrin in an environmental sample

is outlined below.

1. Sample Preparation:

Extraction: The sample (e.g., soil, water, or homogenized plant tissue) is extracted with an

appropriate organic solvent, such as acetone or a hexane/dichloromethane mixture.[5][14]

Partitioning: For aqueous samples, a liquid-liquid extraction with a non-polar solvent like n-

hexane is performed to transfer Tralomethrin into the organic phase.[14]

Clean-up: The extract is passed through a solid-phase extraction (SPE) cartridge (e.g.,

Florisil or synthetic magnesium silicate) to remove interfering substances.[14][15]
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Concentration: The cleaned-up extract is concentrated to a small volume under a stream of

nitrogen or using a rotary evaporator.[14]

Reconstitution: The residue is redissolved in a suitable solvent for HPLC analysis, typically

the mobile phase.[14]

2. HPLC Analysis:

Instrumentation: An HPLC system equipped with a UV or radiometric detector is used.[12]

[13]

Column: A silica or reverse-phase C18 column is typically employed.[12][13]

Mobile Phase: A gradient or isocratic elution with a mixture of solvents like hexane and

dioxane for normal-phase or acetonitrile and water for reverse-phase chromatography is

used.[12][13]

Detection: Tralomethrin is detected based on its UV absorbance or, if radiolabeled, by

radiometric detection.[12][13]

Quantification: The concentration of Tralomethrin is determined by comparing the peak area

of the sample to that of a calibration curve prepared from certified reference standards.[14]
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General workflow for the analysis of Tralomethrin.

Conclusion
Tralomethrin is a potent pyrethroid insecticide with a well-defined mechanism of action on the

nervous system of insects. Its chemical and physical properties, particularly its low water

solubility and high lipophilicity, govern its environmental fate and toxicological profile. The

thermal lability of Tralomethrin presents a significant analytical challenge, making HPLC the

preferred method for its accurate determination. This guide provides foundational technical

information for researchers and scientists working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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